Cas no 1420800-33-4 (7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride)

• Product Name: 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride
• CAS No: 1420800-33-4
• MF: C₉H₈BrClN₂O₂
• MW: 291.529020309448
• CID: 3047721
• Update Time: 2025-07-25

7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid HCl
• 7-bromo-1-methylbenzimidazole-5-carboxylic acid
• 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride

• Inchi： 1S/C9H7BrN2O2.ClH/c1-12-4-11-7-3-5(9(13)14)2-6(10)8(7)12;/h2-4H,1H3,(H,13,14);1H
• InChI Key： GIICMIHDHIZYFG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C2N=CN(C)C=12.Cl

7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride

Comprehensive Overview of 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride (CAS No. 1420800-33-4)

7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride (CAS No. 1420800-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzodiazole derivative is characterized by its unique molecular structure, which includes a bromine substituent and a carboxylic acid group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents, which are currently hot topics in the scientific community.

The compound's CAS number 1420800-33-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations. Recent studies have explored its role in structure-activity relationship (SAR) studies, where modifications to the benzodiazole core can significantly alter biological activity. This aligns with the growing demand for small-molecule therapeutics in treating complex diseases like cancer and metabolic disorders.

In the context of green chemistry, 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride has been investigated for its compatibility with sustainable synthesis methods. With increasing environmental concerns, researchers are prioritizing atom-efficient reactions and catalytic processes to minimize waste. The compound's bromine functional group also makes it a candidate for cross-coupling reactions, a widely used technique in medicinal chemistry to construct complex molecular architectures.

From an industrial perspective, scalability is a key consideration. The synthesis of CAS 1420800-33-4 often involves multistep organic transformations, including halogenation and cyclization steps. Optimizing these processes to achieve high yield and purity is essential for cost-effective production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate the compound's identity and quality, addressing the stringent requirements of Good Manufacturing Practices (GMP).

The versatility of 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride extends to material science, where its heterocyclic framework contributes to the design of organic electronic materials. This interdisciplinary relevance underscores its importance beyond traditional chemistry sectors. As the scientific community continues to explore AI-driven drug discovery, compounds like this are increasingly featured in virtual screening libraries, highlighting their potential to accelerate innovation.

In summary, 7-Bromo-1-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride (CAS No. 1420800-33-4) represents a multifaceted tool for researchers. Its applications span pharmaceutical development, sustainable chemistry, and advanced materials, aligning with global trends toward precision medicine and environmental stewardship. As interest grows in targeted therapies and green synthesis, this compound is poised to remain a focal point in cutting-edge scientific endeavors.